![molecular formula C13H20BClN2O2 B1434235 (4-Chloro-3-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid CAS No. 1704074-48-5](/img/structure/B1434235.png)
(4-Chloro-3-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid
Overview
Description
“(4-Chloro-3-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid” is a boron-containing compound . Boronic acids have been growing in interest, especially after the discovery of the drug bortezomib . They have been found to have several activities such as anticancer, antibacterial, antiviral activity, and even their application as sensors and delivery systems .
Synthesis Analysis
Boronic acids were first synthesized in 1860 by Edward Frankland and can be used as building blocks and synthetic intermediates . The synthetic processes used to obtain these active compounds are also referred . The molecular modification by the introduction of boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities .Molecular Structure Analysis
Boron compounds are found in nature in high concentrations, mainly in vegetables, fruits, and nuts, and the boron natural derivative boric acid is even used as a preservative in eyewash and as a buffer in biological assays . There are many organoboron compounds but, in organic chemistry, boronic acid is the most commonly studied boron compound .Physical And Chemical Properties Analysis
The preparation of compounds with this chemical group is relatively simple and well known . The boronic esters, which are usually bench stable, easy to purify and often even commercially available have played a prominent role .Scientific Research Applications
Synthesis of Active Pharmaceutical Ingredients
This compound serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). It is particularly involved in the preparation of 1-(4-methoxyphenyl)-4-methylpiperazine by reacting with 1-chloro-4-methoxy-benzene . This reaction pathway is essential for the production of APIs like ofloxacin, rifampicin, clozapine, sildenafil, trifluoperazine , and zopiclone , which are significant in treating a range of conditions from bacterial infections to psychiatric disorders .
Radioiodinated Probes for Lung Cancer
The compound has been utilized in the synthesis and evaluation of radioiodinated Rociletinib (CO-1686) , which acts as a probe for lung cancer characterized by L858R/T790M mutations of the epidermal growth factor receptor (EGFR) . This application is pivotal in the development of diagnostic tools for precision medicine in oncology.
Crystallography and Structural Analysis
Due to its unique chemical structure, the compound is used in crystallography studies to understand molecular interactions and bonding. The crystal structure of related compounds provides insights into their potential applications in material science and drug design .
Reference Standards for Pharmaceutical Testing
As a high-quality reference standard, this boronic acid derivative is employed in pharmaceutical testing to ensure the accuracy and reliability of analytical methods used in drug development . Reference standards are vital for the validation of analytical techniques and the assurance of product quality.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-chloro-3-[(4-ethylpiperazin-1-yl)methyl]phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BClN2O2/c1-2-16-5-7-17(8-6-16)10-11-9-12(14(18)19)3-4-13(11)15/h3-4,9,18-19H,2,5-8,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJCUGAAOAAKVAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)Cl)CN2CCN(CC2)CC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-3-((4-ethylpiperazin-1-yl)methyl)phenyl)boronic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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